(Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH
Overview
Description
(Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH is a synthetic analogue of Luteinizing Hormone-Releasing Hormone (LHRH) that has been extensively studied in scientific research for its potential applications in the treatment of various diseases. This peptide is composed of 10 amino acids and has been shown to have a wide range of biochemical and physiological effects.
Mechanism of Action
The mechanism of action of (Des-Gly10,His(Bzl)6,Pro-NHEt9)-(Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH involves the activation of the (Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH receptor, which is a G protein-coupled receptor. Activation of the receptor leads to the release of luteinizing hormone (LH) and follicle-stimulating hormone (FSH) from the pituitary gland, which in turn stimulates the production of sex hormones such as testosterone and estrogen.
Biochemical and Physiological Effects:
(Des-Gly10,His(Bzl)6,Pro-NHEt9)-(Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH has been shown to have a wide range of biochemical and physiological effects. These include the stimulation of sex hormone production, the inhibition of gonadotropin-releasing hormone (GnRH) secretion, and the induction of apoptosis in cancer cells.
Advantages and Limitations for Lab Experiments
One of the major advantages of using (Des-Gly10,His(Bzl)6,Pro-NHEt9)-(Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH in lab experiments is its high potency and selectivity for the (Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH receptor. This allows for precise control over the activation of the receptor and the downstream signaling pathways. However, one limitation of using this peptide is its relatively short half-life, which may require frequent dosing in experiments.
Future Directions
There are several future directions for the research and development of (Des-Gly10,His(Bzl)6,Pro-NHEt9)-(Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH. These include the development of more stable analogues with longer half-lives, the investigation of its potential applications in the treatment of other diseases, and the exploration of its mechanism of action at the molecular level.
In conclusion, (Des-Gly10,His(Bzl)6,Pro-NHEt9)-(Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH is a synthetic analogue of (Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH that has been extensively studied in scientific research for its potential applications in the treatment of various diseases. The peptide has a wide range of biochemical and physiological effects and has been shown to be a potent agonist of the this compound receptor. While there are some limitations to its use in lab experiments, there are several future directions for the research and development of this peptide.
Scientific Research Applications
(Des-Gly10,His(Bzl)6,Pro-NHEt9)-(Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH has been extensively studied in scientific research for its potential applications in the treatment of various diseases, including cancer, infertility, and endometriosis. The peptide has been shown to have potent agonist activity at the (Des-Gly10,His(Bzl)6,Pro-NHEt9)-LHRH receptor, which is expressed in various tissues and organs throughout the body.
properties
IUPAC Name |
N-[1-[[1-[[1-[[1-[[3-(1-benzylimidazol-4-yl)-1-[[1-[[5-(diaminomethylideneamino)-1-[2-(ethylcarbamoyl)pyrrolidin-1-yl]-1-oxopentan-2-yl]amino]-4-methyl-1-oxopentan-2-yl]amino]-1-oxopropan-2-yl]amino]-3-(4-hydroxyphenyl)-1-oxopropan-2-yl]amino]-3-hydroxy-1-oxopropan-2-yl]amino]-3-(1H-indol-3-yl)-1-oxopropan-2-yl]amino]-3-(1H-imidazol-5-yl)-1-oxopropan-2-yl]-5-oxopyrrolidine-2-carboxamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C66H86N18O12/c1-4-70-64(95)55-17-11-25-84(55)65(96)48(16-10-24-71-66(67)68)76-58(89)49(26-38(2)3)77-62(93)53(30-43-34-83(37-74-43)33-40-12-6-5-7-13-40)81-59(90)50(27-39-18-20-44(86)21-19-39)78-63(94)54(35-85)82-60(91)51(28-41-31-72-46-15-9-8-14-45(41)46)79-61(92)52(29-42-32-69-36-73-42)80-57(88)47-22-23-56(87)75-47/h5-9,12-15,18-21,31-32,34,36-38,47-55,72,85-86H,4,10-11,16-17,22-30,33,35H2,1-3H3,(H,69,73)(H,70,95)(H,75,87)(H,76,89)(H,77,93)(H,78,94)(H,79,92)(H,80,88)(H,81,90)(H,82,91)(H4,67,68,71) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HHXHVIJIIXKSOE-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCNC(=O)C1CCCN1C(=O)C(CCCN=C(N)N)NC(=O)C(CC(C)C)NC(=O)C(CC2=CN(C=N2)CC3=CC=CC=C3)NC(=O)C(CC4=CC=C(C=C4)O)NC(=O)C(CO)NC(=O)C(CC5=CNC6=CC=CC=C65)NC(=O)C(CC7=CN=CN7)NC(=O)C8CCC(=O)N8 |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C66H86N18O12 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
1323.5 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
CAS RN |
90760-96-6 |
Source
|
| Record name | 90760-96-6 | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
| Precursor scoring | Relevance Heuristic |
|---|---|
| Min. plausibility | 0.01 |
| Model | Template_relevance |
| Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
| Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![(4,8-Bis(4,5-dihexylthiophen-2-yl)benzo[1,2-b:4,5-b']dithiophene-2,6-diyl)bis(trimethylstannane)](/img/structure/B1495289.png)
![[1,1':4',1''-Terphenyl]-2',3,3'',5,5''-pentacarboxylic acid](/img/structure/B1495307.png)
![8-Bromo-N-(furan-2-ylmethyl)-[1,2,4]triazolo[4,3-c]pyrimidin-5-amine](/img/structure/B1495310.png)
